Cas no 1805406-63-6 (3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride
• CAS No: 1805406-63-6
• MF: C₇H₃Cl₂F₂NO₂
• MW: 242.007026910782
• CID: 4867013
• Update Time: 2025-05-26

3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride

• Inchi： 1S/C7H3Cl2F2NO2/c8-3-4(7(10)11)12-1-2(5(3)13)6(9)14/h1,7H,(H,12,13)
• InChI Key： IMSHGMYAXGSXNG-UHFFFAOYSA-N
• SMILES： ClC1C(C(C(=O)Cl)=CNC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride

Professional Introduction to 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride (CAS No. 1805406-63-6)

3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1805406-63-6, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a chloro substituent, a difluoromethyl group, and a hydroxypyridine core, make it a versatile building block for the development of novel therapeutic agents.

The significance of this compound in modern drug discovery cannot be overstated. The 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride structure is particularly valuable due to its ability to undergo various chemical transformations, which are essential for constructing complex molecular architectures. These transformations include nucleophilic substitution reactions, condensation reactions, and coupling reactions, all of which are pivotal in the synthesis of pharmacophores that exhibit desirable biological activities.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorinated moieties into drug candidates. The difluoromethyl group in this compound is a prime example of such an important structural feature. Fluorinated compounds are known to enhance metabolic stability, improve binding affinity to biological targets, and increase oral bioavailability. Consequently, the demand for intermediates like 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride has escalated as pharmaceutical companies strive to develop next-generation therapeutics with improved pharmacokinetic profiles.

The hydroxypyridine scaffold is another critical component of this compound that contributes to its utility in medicinal chemistry. Pyridine derivatives are widely recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a hydroxyl group at the 4-position further enhances the reactivity of the pyridine ring, allowing for further functionalization and diversification of the molecular structure.

The role of 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride in synthetic chemistry has been extensively explored in recent scientific literature. For instance, researchers have demonstrated its use in the preparation of novel pyridine-based inhibitors targeting various enzymes involved in cancer progression. These studies highlight the compound's potential as a key intermediate in the development of targeted therapies that leverage the unique properties of fluorinated and hydroxylated pyridine derivatives.

One notable application of this compound is in the synthesis of kinase inhibitors, which are among the most extensively studied drug classes due to their efficacy against a wide range of cancers and inflammatory diseases. The combination of a chloro group and a difluoromethyl group in 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride allows for selective functionalization at multiple sites, enabling the construction of highly specific kinase inhibitors with improved selectivity and reduced off-target effects.

The chemical reactivity of 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride has also been exploited in the development of novel antiviral agents. Recent studies have shown that pyridine derivatives can interfere with viral replication by inhibiting key enzymes involved in viral polymerization and assembly. The structural features of this compound make it an attractive candidate for designing antiviral drugs that target emerging infectious diseases with high potency and minimal toxicity.

In addition to its applications in oncology and virology, 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride has shown promise in the field of neurology. Researchers have investigated its potential as a precursor for developing neuroprotective agents that target neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability to modify the pyridine core with fluorinated and hydroxylated groups allows for fine-tuning of physicochemical properties, leading to compounds with enhanced blood-brain barrier penetration and improved therapeutic efficacy.

The synthetic strategies employed in the preparation of 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride exemplify the cutting-edge techniques used in modern organic synthesis. Advanced methodologies such as transition-metal-catalyzed cross-coupling reactions, palladium-catalyzed hydrogenation, and flow chemistry have been utilized to optimize yield and purity while minimizing waste generation. These approaches align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

The future prospects for 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride are vast and multifaceted. As our understanding of biological systems continues to evolve, new therapeutic targets will emerge, necessitating innovative molecular architectures. The versatility and reactivity of this compound position it as a cornerstone intermediate for addressing these challenges. Furthermore, advancements in computational chemistry and artificial intelligence are expected to accelerate the discovery process by predicting novel derivatives with enhanced biological activity.

In conclusion, 3-Chloro-2-(difluoromethyl)-4-hydroxypyridine-5-carbonyl chloride (CAS No. 1805406-63-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes make it an indispensable tool for synthesizing biologically active molecules across multiple therapeutic areas. As research progresses and new methodologies are developed, this compound will continue to play a pivotal role in shaping the future landscape of drug discovery and development.